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Compound of Interest

Compound Name: 3-Methylpent-4-yn-1-ol

Cat. No.: B15469060 Get Quote

Technical Guide: Physical Properties of 3-
Methylpent-4-yn-1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3-
Methylpent-4-yn-1-ol, specifically its boiling point and density. Due to the limited availability of

experimental data for this specific compound, this guide also includes predicted data and

information on a structurally related isomer for comparative purposes. Furthermore, it outlines

standard experimental protocols for the determination of these fundamental physical constants.

Physicochemical Data for 3-Methylpent-4-yn-1-ol
Extensive searches of chemical databases, including PubChem, have revealed a lack of

experimentally determined data for the boiling point and density of 3-Methylpent-4-yn-1-ol
(CAS Number: 55930-35-3)[1]. However, computational models provide estimated values for

these properties.

Table 1: Computed Physicochemical Properties of 3-Methylpent-4-yn-1-ol[1]
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Property Value Source

Molecular Formula C₆H₁₀O PubChem[1]

Molecular Weight 98.14 g/mol PubChem[1]

XLogP3 0.8 PubChem[1]

Exact Mass 98.073164938 Da PubChem[1]

It is critical to note that these are predicted values and should be used with the understanding

that they have not been experimentally verified.

Comparative Data: 3-Methyl-1-penten-4-yn-3-ol
For the purpose of comparison, experimental data for the structural isomer, 3-Methyl-1-penten-

4-yn-3-ol (CAS Number: 3230-69-1), is available and presented below. It is imperative to

recognize that while structurally similar, the physical properties of isomers can differ

significantly.

Table 2: Experimental Physical Properties of 3-Methyl-1-penten-4-yn-3-ol

Property Value Source

Boiling Point 63-65 °C at 100 mmHg Sigma-Aldrich, ChemBK[2]

Density 0.89 g/mL at 25 °C Sigma-Aldrich, Benchchem[3]

Experimental Protocols for Physical Property
Determination
The following sections detail the standard laboratory procedures for determining the boiling

point and density of a liquid organic compound such as 3-Methylpent-4-yn-1-ol.

Determination of Boiling Point (Capillary Method)
The capillary method is a common and reliable technique for determining the boiling point of a

small quantity of a liquid.[4][5][6]
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Methodology:

Sample Preparation: A small amount of the liquid sample is placed in a fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion

tube containing the sample.

Heating: The fusion tube assembly is attached to a thermometer and heated in a controlled

manner, typically using a Thiele tube or an aluminum block.[4][5] The heating should be slow

and uniform.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. This indicates that the vapor pressure of the liquid is overcoming the

atmospheric pressure.

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the liquid just begins to enter the

capillary tube.[6] This is the point where the vapor pressure of the sample equals the

atmospheric pressure.

Determination of Density
The density of a liquid can be determined by accurately measuring its mass and volume.

Methodology:

Mass Measurement: An empty, dry beaker or pycnometer (a specialized flask for measuring

density) is weighed on an analytical balance.

Volume Measurement: A precise volume of the liquid is transferred into the pre-weighed

container using a calibrated pipette or burette to ensure accuracy.

Final Mass Measurement: The container with the liquid is weighed again.

Density Calculation: The mass of the liquid is determined by subtracting the mass of the

empty container from the final mass. The density is then calculated by dividing the mass of

the liquid by its volume.
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Workflow Visualization
The following diagram illustrates the general workflow for the experimental determination of the

boiling point and density of a liquid organic compound.

Workflow for Physical Property Determination

Boiling Point Determination Density Determination

Prepare Sample in Fusion Tube

Insert Inverted Capillary

Heat Apparatus Slowly

Observe Bubble Stream
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Weigh Container with Liquid
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Calculate Density (Mass/Volume)
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Caption: General experimental workflow for determining the boiling point and density of a

liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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